Cas no 62615-78-5 (1H-Indole, 1-(trifluoroacetyl)-)

• Product Name: 1H-Indole, 1-(trifluoroacetyl)-
• CAS No: 62615-78-5
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 438091
• PubChem ID: 12955899
• Update Time: 2025-04-19

1H-Indole, 1-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-(trifluoroacetyl)-
• 2,2,2-trifluoro-1-indol-1-ylethanone
• DTXSID30513875
• SCHEMBL9017035
• 2,2,2-Trifluoro-1-(1H-indol-1-yl)ethan-1-one
• 1-(trifluoroacetyl)-1H-indole
• N-(trifluoroacetyl)indole
• 62615-78-5
• 2,2,2-Trifluoro-1-(1H-indol-1-yl)ethanone
• Indole, TFA

• Inchi： 1S/C10H6F3NO/c11-10(12,13)9(15)14-6-5-7-3-1-2-4-8(7)14/h1-6H
• InChI Key： KAWBQLNYYQEEIA-UHFFFAOYSA-N
• SMILES： FC(C(N1C=CC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 213.04018
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles